Cas no 379255-80-8 (N-(3-acetylphenyl)-2-chloropropanamide)

• Product Name: N-(3-acetylphenyl)-2-chloropropanamide
• CAS No: 379255-80-8
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 3109913
• PubChem ID: 4412514
• Update Time: 2025-06-08

N-(3-acetylphenyl)-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetyl-phenyl)-2-chloro-propionamide
• EN300-01806
• ALBB-002372
• H22059
• Z56867224
• AKOS016345335
• 379255-80-8
• STK502487
• LS-01182
• CS-0307547
• N-(3-acetylphenyl)-2-chloropropanamide
• AKOS001041664
• MFCD03147407
• FA114017

• Inchi： 1S/C11H12ClNO2/c1-7(12)11(15)13-10-5-3-4-9(6-10)8(2)14/h3-7H,1-2H3,(H,13,15)
• InChI Key： XOZSNAKRDBYVOT-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 225.0556563Da
• Monoisotopic Mass: 225.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 412.2±30.0 °C at 760 mmHg
• Flash Point: 203.1±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(3-acetylphenyl)-2-chloropropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-chloropropanamide

N-(3-Acetylphenyl)-2-Chloropropanamide: A Comprehensive Overview

N-(3-Acetylphenyl)-2-chloropropanamide (CAS No. 379255-80-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(3-acetylphenyl)-2-chloropropanamide.

Chemical Structure and Properties

N-(3-Acetylphenyl)-2-chloropropanamide is a derivative of acetylphenyl and chloropropanamide. Its molecular formula is C10H10ClNO2, and it has a molecular weight of 205.64 g/mol. The compound features a benzene ring substituted with an acetyl group at the para position and a chloropropanamide moiety attached to the nitrogen atom. This unique structure imparts several key properties to the compound:

• Solubility: N-(3-Acetylphenyl)-2-chloropropanamide exhibits moderate solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited.
• Stability: The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.
• Melting Point: The melting point of N-(3-Acetylphenyl)-2-chloropropanamide is around 110-115°C.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-2-chloropropanamide can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 3-acetylbenzoyl chloride with 2-chloropropionamide in the presence of a base such as triethylamine. This reaction typically proceeds via an acylation mechanism:

            3-Acetylbenzoyl chloride + 2-Chloropropionamide → N-(3-Acetylphenyl)-2-chloropropanamide
        

Another approach involves the condensation of 3-acetylaniline with 2-chloropropionyl chloride under mild conditions. This method offers high yields and purity, making it suitable for large-scale production.

Biological Activities

N-(3-Acetylphenyl)-2-chloropropanamide has been studied for its potential biological activities, particularly in the context of pharmacological research. Recent studies have highlighted its anti-inflammatory and analgesic properties:

• Anti-Inflammatory Activity: In vitro studies have shown that N-(3-acetylphenyl)-2-chloropropanamide can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential as an anti-inflammatory agent.
• Analgesic Activity: Animal models have demonstrated that this compound can reduce pain responses in both acute and chronic pain models. The mechanism of action is believed to involve modulation of nociceptive pathways in the central nervous system.

Clinical Applications and Research Advancements strong>

The potential clinical applications of N-(3-acetylphenyl)-2-chloropropanamide strong> are currently being explored in several areas:

• Pain Management: strong> Ongoing clinical trials are evaluating the efficacy and safety of this compound for managing chronic pain conditions such as neuropathic pain and osteoarthritis. li >
• < strong >Inflammatory Diseases: strong >Research is also focusing on its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). li > < li >< strong >Neurodegenerative Disorders: strong >Preliminary studies suggest that this compound may have neuroprotective effects, which could be beneficial in conditions like Alzheimer's disease and Parkinson's disease. li > ul > < p >< strong >Conclusion: strong > p > < p >< strong >N-(3-Acetylphenyl)-2-chloropropanamide strong >is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure, coupled with its biological activities, makes it an attractive candidate for further investigation. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields. p > article > response >